N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C15H14FNOS/c1-11-5-7-14(8-6-11)19-10-15(18)17-13-4-2-3-12(16)9-13/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: XWZCTMRQINVYKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C15H14FNOS
• Molecular Weight: 275.3 g/mol

Description

N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide, also known as FMA, is a synthetic compound that has been studied for its potential use in scientific research. FMA belongs to the class of compounds known as thioamides, which have been found to exhibit a variety of biological activities.

Mechanism of Action

The exact mechanism of action of N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide is not yet fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide may enhance the activity of GABA receptors, leading to a decrease in neuronal excitability and a reduction in seizures and neuropathic pain.
Biochemical and Physiological Effects:
Studies have shown that N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide exhibits a variety of biochemical and physiological effects. In addition to its anticonvulsant and analgesic properties, N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide has been shown to have anti-inflammatory effects, and may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis. N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide has also been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide in lab experiments is its relatively low toxicity compared to other compounds with similar biological activities. N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide is its limited solubility in aqueous solutions, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide. One area of interest is its potential as a treatment for epilepsy and neuropathic pain in humans. Further studies are needed to determine the safety and efficacy of N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide in human clinical trials. Additionally, N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide may have potential as a treatment for other neurological and inflammatory diseases, and further studies are needed to explore these potential therapeutic applications. Finally, studies are needed to further elucidate the mechanism of action of N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide, which may provide insight into the development of new drugs with similar biological activities.

Synthesis Methods

N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide can be synthesized through a multi-step process involving the reaction of 3-fluoroaniline with 4-methylbenzenethiol, followed by acetylation with acetic anhydride. This process yields N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide as a white crystalline solid with a melting point of 132-134°C. The purity of the compound can be confirmed through various analytical techniques, including NMR and HPLC.

Scientific Research Applications

N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a novel anticonvulsant agent. Studies have shown that N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide exhibits anticonvulsant activity in animal models of epilepsy, and may have a mechanism of action similar to other anticonvulsant drugs. N-(3-fluorophenyl)-2-[(4-methylphenyl)thio]acetamide has also been studied for its potential as a treatment for neuropathic pain, as it has been shown to reduce pain in animal models of neuropathic pain.